Cas no 1935029-01-8 (1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 1935029-01-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5697863
• PubChem ID: 127017071
• Update Time: 2025-10-16

1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1111367
• 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine
• 1935029-01-8
• 1-(4-Methylpent-3-enyl)-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(4-methyl-3-penten-1-yl)-

• Inchi： 1S/C8H14N4/c1-7(2)4-3-5-12-6-10-8(9)11-12/h4,6H,3,5H2,1-2H3,(H2,9,11)
• InChI Key： OBPHAQYWROMZDH-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 323.3±35.0 °C(Predicted)
• pka: 4.91±0.12(Predicted)

Additional information on 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS No. 1935029-01-8)

1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine, also known by its CAS number 1935029-01-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine make it a promising candidate for various drug development initiatives.

The chemical structure of 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine consists of a 1,2,4-triazole ring substituted with a 4-methylpent-3-enyl group. The presence of the triazole ring imparts several desirable properties to the molecule, including enhanced stability and bioavailability. The alkyl substituent further modulates the compound's physicochemical properties and biological activity. These structural attributes have been shown to influence the compound's interactions with biological targets, making it a valuable tool in the study of various biological processes.

Recent studies have highlighted the potential of 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine in various therapeutic areas. One notable application is its use as an antifungal agent. Research has demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus species. The mechanism of action involves disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism. This makes 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine a promising candidate for the development of new antifungal drugs.

In addition to its antifungal properties, 1-(4-Methylpent-3-en-1-yl)-1H-1,2,4-triazol-3-amine has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 1-(4-Methylpent-3-en-1-y l)-1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ H - ̶ ̶ , - , - , - , - , - , - , - , - , - , - , - , - , - , - triazol - amine may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-Methylpentanenyl)-triazolamine have also been investigated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver through cytochrome P450 enzymes and is eliminated from the body via renal excretion. These pharmacokinetic characteristics make it suitable for further development as an oral therapeutic agent.

Toxicity studies have indicated that 1-(4-Methylpentanenyl)-triazolamine has a favorable safety profile at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to several times higher than those required for therapeutic efficacy. This low toxicity profile is an important consideration for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Methylpentanenyl)-triazolamine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating fungal infections and inflammatory conditions. Further clinical trials are planned to confirm these findings and explore additional therapeutic applications.

In conclusion, 1-(4-Methylpentanenyl)-triazolamine (CAS No. 1935029---8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.